(S)-1-(4-Bromo-2-nitrophenyl)ethan-1-amine

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: (1S)-1-(4-bromo-2-nitrophenyl)ethanamine
• InChI: InChI=1S/C8H9BrN2O2/c1-5(10)7-3-2-6(9)4-8(7)11(12)13/h2-5H,10H2,1H3/t5-/m0/s1
• InChI Key: LQYPAUCECOJWMY-YFKPBYRVSA-N
• Isomeric SMILES: C[C@@H](C1=C(C=C(C=C1)Br)[N+](=O)[O-])N
• Canonical SMILES: CC(C1=C(C=C(C=C1)Br)[N+](=O)[O-])N

Description

(S)-1-(4-Bromo-2-nitrophenyl)ethan-1-amine is a chiral amine compound characterized by the presence of a bromine atom and a nitro group on a phenyl ring. The compound’s stereochemistry is denoted by the (S)-configuration, indicating the spatial arrangement of its atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(4-Bromo-2-nitrophenyl)ethan-1-amine typically involves the following steps:

Bromination: Introduction of a bromine atom to the phenyl ring.

Nitration: Addition of a nitro group to the brominated phenyl ring.

Amination: Conversion of the nitro group to an amine group.

Chiral Resolution: Separation of the (S)-enantiomer from the racemic mixture.

Industrial Production Methods

Industrial production may involve large-scale bromination and nitration reactions, followed by catalytic hydrogenation to reduce the nitro group to an amine. Chiral resolution can be achieved using chiral chromatography or enzymatic methods.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The nitro group can be reduced to an amine group.

Substitution: The bromine atom can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C), lithium aluminum hydride (LiAlH4).

Substitution: Sodium hydroxide (NaOH), potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Imines, nitriles.

Reduction: Amines.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its interactions with biological molecules and potential as a biochemical probe.

Medicine: Investigated for its potential therapeutic properties, such as antimicrobial or anticancer activity.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of (S)-1-(4-Bromo-2-nitrophenyl)ethan-1-amine depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The bromine and nitro groups can influence the compound’s reactivity and binding affinity.

Comparison with Similar Compounds

Similar Compounds

®-1-(4-Bromo-2-nitrophenyl)ethan-1-amine: The enantiomer of the compound with different stereochemistry.

1-(4-Bromo-2-nitrophenyl)ethan-1-amine: The racemic mixture containing both ®- and (S)-enantiomers.

1-(4-Chloro-2-nitrophenyl)ethan-1-amine: A similar compound with a chlorine atom instead of bromine.

Uniqueness

(S)-1-(4-Bromo-2-nitrophenyl)ethan-1-amine is unique due to its specific stereochemistry and the presence of both bromine and nitro groups, which can significantly influence its chemical and biological properties.